Cas no 1806252-61-8 (4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid)
4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid
-
- Inchi: 1S/C8H4BrF3INO3/c9-1-3-4(13)2-14-6(5(3)7(15)16)17-8(10,11)12/h2H,1H2,(H,15,16)
- InChI Key: UMKRJVRRJZWXNV-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(C(=O)O)=C1CBr)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- XLogP3: 3.1
- Topological Polar Surface Area: 59.4
4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091682-1g |
4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid |
1806252-61-8 | 97% | 1g |
$1,549.60 | 2022-03-31 |
4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid
Introduction to 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic Acid (CAS No. 1806252-61-8)
4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid is a highly versatile and significant compound in the field of pharmaceutical and chemical synthesis. With the CAS number 1806252-61-8, this compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including a bromomethyl moiety, an iodo substituent, and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of complex organic molecules.
The compound's structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a crucial component in various pharmaceuticals due to its ability to interact with biological targets. The bromomethyl group at the 4-position introduces reactivity that allows for further functionalization, making it an excellent building block for constructing more intricate molecular architectures.
The iodo substituent at the 5-position adds another layer of reactivity, enabling various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in pharmaceutical synthesis. This property is particularly useful for introducing aryl or heteroaryl groups into the molecule, expanding its synthetic utility. Additionally, the trifluoromethoxy group at the 2-position contributes to the compound's electronic properties, influencing its reactivity and stability in different chemical environments.
In recent years, there has been growing interest in the development of novel compounds with fluorine-containing moieties due to their favorable pharmacokinetic properties. The introduction of fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. The combination of these features in 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid makes it an attractive candidate for further exploration in drug discovery.
The compound has been extensively studied in academic and industrial research settings for its potential applications in various therapeutic areas. One notable area of research is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromomethyl, iodo, and trifluoromethoxy groups, researchers have been able to develop novel inhibitors with improved efficacy and selectivity.
In addition to kinase inhibitors, this compound has shown promise in the development of antiviral and anti-inflammatory agents. The pyridine core is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and receptors. The presence of multiple functional groups provides ample opportunities for further derivatization, allowing chemists to fine-tune the properties of the final drug candidates.
The synthetic utility of 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research. For instance, its ability to undergo cross-coupling reactions makes it a valuable intermediate in the synthesis of organic electronic materials. These materials are used in various applications, including organic light-emitting diodes (OLEDs) and photovoltaic cells.
The compound's versatility is further highlighted by its use in agrochemical formulations. Fluorinated compounds are known for their enhanced stability and bioavailability, making them effective in crop protection products. By incorporating this compound into agrochemicals, researchers aim to develop more efficient pesticides and herbicides that can improve agricultural productivity while minimizing environmental impact.
The latest research on this compound has revealed new synthetic strategies that enhance its accessibility and utility. For example, recent studies have demonstrated efficient methods for introducing additional functional groups onto the pyridine core without compromising its integrity. These advancements have opened up new avenues for drug discovery and material science applications.
In conclusion, 4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806252-61-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new synthetic possibilities and therapeutic uses, this compound is poised to play an increasingly important role in scientific innovation.
1806252-61-8 (4-(Bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)